![molecular formula C10H12BrNO2 B153447 tert-Butyl 5-bromopyridine-2-carboxylate CAS No. 845306-08-3](/img/structure/B153447.png)
tert-Butyl 5-bromopyridine-2-carboxylate
Overview
Description
Tert-Butyl 5-bromopyridine-2-carboxylate (TBPC) is an organobromine compound which is used in organic synthesis, particularly in the synthesis of pharmaceuticals and other biologically active compounds. TBPC is a versatile reagent that can be used in a variety of reactions, including aryl halide synthesis, oxidation, and reduction. TBPC is also used as a catalyst and a ligand in many catalytic reactions. TBPC is a relatively new reagent, and its application in organic synthesis is still being explored.
Scientific Research Applications
Electrocatalytic Carboxylation
A study by Feng et al. (2010) investigated the electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2, demonstrating an innovative electrochemical procedure that avoids the use of volatile and toxic solvents and catalysts. This process yielded 6-aminonicotinic acid with high selectivity and efficiency, highlighting the potential applications of tert-Butyl 5-bromopyridine-2-carboxylate in electrochemical synthesis and green chemistry processes (Feng, Huang, Liu, & Wang, 2010).
Synthesis of Water-Soluble Stable Free Radicals
Marx and Rassat (2002) described the synthesis of potassium 5-tert-butyl-2-(tert-butyl-aminoxy)-benzoate, a highly water-soluble stable free radical, through the hetero-Cope rearrangement of 4-tert-butyl-phenyl-tert-butylhydroxylamine. This showcases the role of this compound derivatives in the preparation of novel chemical entities with potential applications in various areas of chemistry (Marx & Rassat, 2002).
Development of Synthesis Routes for Therapeutic Agents
Research by Hu et al. (2019) focused on tert-Butyl 4-bromo-4-formylpiperidine-1-carboxylate, a related compound, for developing synthesis routes of key intermediates for CDK9 inhibitors and Ibrutinib. This highlights the importance of this compound in medicinal chemistry, particularly in the synthesis of compounds with potential therapeutic applications (Hu, Zhao, Zou, Yang, & Zheng, 2019).
Synthesis of Pipecolic Acid Derivatives
Purkayastha et al. (2010) demonstrated the use of the vinylfluoro group as an acetonyl cation equivalent, leading to the synthesis of pipecolic acid derivatives. This research underscores the versatility of this compound related compounds in the synthesis of complex organic molecules, offering new pathways in organic synthesis and drug development (Purkayastha, Shendage, Froehlich, & Haufe, 2010).
Preparation of Amino Acid Derivatives
Baldwin et al. (1996) synthesized derivatives of (S)-N-tert-butoxycarbonylaziridine-2-carboxylate and demonstrated their reactivity with Grignard reagents to yield protected α-amino acids. This illustrates the role of this compound in the synthesis of amino acid derivatives, which are crucial in peptide and protein research (Baldwin, Farthing, Russell, Schofield, & Spivey, 1996).
Safety and Hazards
The safety information for “tert-Butyl 5-bromopyridine-2-carboxylate” includes several hazard statements: H302, H312, H332 . These indicate that the compound is harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Tert-Butyl 5-bromopicolinate, also known as t-Butyl 5-bromopicolinate or tert-Butyl 5-bromopyridine-2-carboxylate, is a chemical compound with the formula C10H12BrNO2 . This article will discuss its mechanism of action, including its targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors on its action.
Biochemical Pathways
The tert-butyl group is known to elicit a unique reactivity pattern, with implications in biosynthetic and biodegradation pathways .
Action Environment
The action, efficacy, and stability of tert-Butyl 5-bromopicolinate can be influenced by various environmental factors. For instance, the compound should be stored in an inert atmosphere at room temperature . Other factors, such as pH, presence of other chemicals, and temperature, may also affect its action.
properties
IUPAC Name |
tert-butyl 5-bromopyridine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO2/c1-10(2,3)14-9(13)8-5-4-7(11)6-12-8/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBAJDPJECJPPSP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=NC=C(C=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30648378 | |
Record name | tert-Butyl 5-bromopyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30648378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
845306-08-3 | |
Record name | tert-Butyl 5-bromopyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30648378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-Butyl 5-bromopyridine-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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